Cas no 113437-29-9 (Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester
• CAS No: 113437-29-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1201867
• PubChem ID: 11708137
• Update Time: 2025-05-24

Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2,2-dimethyl-3-oxopropanoate
• DTXSID70470918
• Tert-butyl 2-formyl-2-methylpropanoate
• EN300-7898484
• 113437-29-9
• SCHEMBL320537
• DB-173634

• Inchi： 1S/C9H16O3/c1-8(2,3)12-7(11)9(4,5)6-10/h6H,1-5H3
• InChI Key： JWRQJTAGHDNUQX-UHFFFAOYSA-N
• SMILES： O(C(C(C=O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester

Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester (CAS No. 113437-29-9): An Overview

Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester (CAS No. 113437-29-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceuticals due to its unique structural properties and potential applications. This compound is characterized by its ester functional group and the presence of multiple methyl groups, which contribute to its stability and reactivity. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research findings related to this compound.

Chemical Structure and Synthesis

The molecular formula of Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester is C₁₀H₁₈O₃. The compound features a central propanoic acid moiety with two methyl groups attached to the second carbon atom, forming a 2,2-dimethylpropanoic acid structure. The ketone group at the third carbon position and the ester linkage with a tert-butyl group (1,1-dimethylethyl) further enhance its chemical diversity and reactivity.

The synthesis of Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester can be achieved through various methods. One common approach involves the reaction of 2,2-dimethylpropanoyl chloride with tert-butanol in the presence of a base such as triethylamine. This reaction yields the desired ester product with high purity and yield. Another method involves the condensation of 2,2-dimethylpropanal with tert-butanol followed by oxidation to form the ketone group.

Physical and Chemical Properties

Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester is a colorless liquid with a characteristic odor. It has a molecular weight of approximately 186.25 g/mol and a boiling point around 150°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water due to its hydrophobic nature.

The chemical properties of Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester are influenced by its functional groups. The ester group can undergo hydrolysis in acidic or basic conditions to form the corresponding carboxylic acid and alcohol. The ketone group can participate in various reactions such as nucleophilic addition and reduction to form secondary alcohols. These properties make it a valuable intermediate in organic synthesis and pharmaceutical applications.

Applications in Pharmaceuticals and Research

Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester has found applications in several areas of pharmaceutical research and development. One notable application is its use as an intermediate in the synthesis of drugs with anti-inflammatory and analgesic properties. The compound's ability to undergo selective transformations makes it a useful building block for creating complex molecules with therapeutic potential.

In recent studies, researchers have explored the use of Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butyl ester group in this compound can be cleaved by enzymes in vivo to release the active carboxylic acid moiety. This approach has shown promise in improving drug delivery and reducing side effects associated with conventional drug formulations.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in well-ventilated areas away from heat sources and incompatible materials.

Conclusion

Propanoic acid, 2,2-dimethyl-3-oxo-, 1,1-dimethylethyl ester (CAS No. 113437-29-9) is a multifaceted organic compound with significant potential in various fields of chemistry and pharmaceuticals. Its unique chemical structure and reactivity make it an important intermediate for synthesizing complex molecules with therapeutic applications. Ongoing research continues to uncover new uses for this compound, highlighting its importance in modern scientific endeavors.